molecular formula C12H14N4O B7882620 6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one

6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one

Cat. No.: B7882620
M. Wt: 230.27 g/mol
InChI Key: BXNBGTPJZNRMCL-UHFFFAOYSA-N
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Description

Compound 6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one is a chemical entity with unique properties and applications. It is known for its significant role in various scientific research fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound 6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one involves specific synthetic routes and reaction conditions. These methods typically include the use of hazardous chemicals, and appropriate personal protective equipment is recommended. The synthetic routes may involve multiple steps, including the reaction of epoxy resin with aldehyde containing reactive hydrogen to obtain an aldehyde group-containing epoxy derivative, followed by a reaction with primary amine .

Industrial Production Methods: Industrial production methods for compound this compound are designed to ensure high yield and purity. These methods often involve large-scale reactions under controlled conditions to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions: Compound 6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions may vary depending on the desired outcome, such as temperature, pressure, and solvent choice.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in substituted compounds.

Scientific Research Applications

Compound 6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one has a wide range of scientific research applications. It is used in:

Mechanism of Action

The mechanism of action of compound 6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

These similar compounds may share some properties with 6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one but also have unique characteristics that differentiate them.

Properties

IUPAC Name

6-amino-2-(2-phenylethylamino)-1H-pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N4O/c13-10-8-11(17)16-12(15-10)14-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H4,13,14,15,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXNBGTPJZNRMCL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCNC2=NC(=O)C=C(N2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)CCNC2=NC(=O)C=C(N2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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